Cas no 2227863-77-4 (rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine)
rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine
- rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine
- 2227863-77-4
- EN300-1747826
-
- Inchi: 1S/C10H15NO2/c1-12-6-8-2-3-10(13-8)9-4-7(9)5-11/h2-3,7,9H,4-6,11H2,1H3/t7-,9+/m0/s1
- InChI Key: JMIUHJRDHAKBJG-IONNQARKSA-N
- SMILES: O1C(COC)=CC=C1[C@@H]1C[C@H]1CN
Computed Properties
- Exact Mass: 181.110278721g/mol
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 48.4Ų
rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747826-0.05g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1747826-0.1g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1747826-0.25g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1747826-0.5g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1747826-1.0g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1747826-2.5g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1747826-5.0g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1747826-10.0g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1747826-1g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1747826-5g |
rac-[(1R,2R)-2-[5-(methoxymethyl)furan-2-yl]cyclopropyl]methanamine |
2227863-77-4 | 5g |
$4641.0 | 2023-09-20 |
rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine
Introducing rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine (CAS No. 2227863-77-4): A Promising Compound in Chemical and Pharmaceutical Research
Rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine, identified by its CAS number 2227863-77-4, is a compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This molecule, characterized by its complex stereochemistry and unique structural features, presents a fascinating subject for researchers exploring novel therapeutic agents and biochemical pathways.
The structural motif of rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine combines a furan ring with a cyclopropyl group, linked through an amine functionality. This configuration suggests potential interactions with biological targets, making it a valuable candidate for drug discovery programs. The presence of the methoxymethyl group further enhances its chemical diversity, allowing for diverse modifications and derivations that could tailor its pharmacological properties.
In recent years, there has been a growing interest in harnessing the potential of such structurally complex molecules for therapeutic applications. The furan ring, in particular, is known for its ability to engage with various biological systems due to its aromaticity and polar characteristics. This has led to extensive research into furan derivatives as scaffolds for drug development. The cyclopropyl group adds an additional layer of complexity, potentially influencing both the metabolic stability and binding affinity of the compound.
One of the most compelling aspects of rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine is its stereochemical configuration. The (1R,2R) arrangement of the stereocenters suggests that this compound could exhibit enantioselective interactions with biological targets. Such stereochemical precision is crucial in pharmaceutical development, as it can significantly impact the efficacy and safety of a drug candidate. Researchers are increasingly leveraging chiral compounds to develop more targeted and effective therapies.
The pharmaceutical industry has seen numerous successes with molecules that incorporate furan and cyclopropyl moieties. For instance, certain furan derivatives have been investigated for their anti-inflammatory and antiviral properties, while cyclopropyl-containing compounds have shown promise in oncology research. Given these precedents, it is reasonable to hypothesize that rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine could exhibit similar beneficial effects.
Recent advancements in synthetic chemistry have made it possible to access increasingly complex molecular architectures with greater ease. Techniques such as asymmetric synthesis and catalytic transformations have enabled researchers to construct highly functionalized molecules like rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine in high yields and enantiopurity. These methodological improvements are accelerating the discovery pipeline for novel drug candidates.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For example, derivatives of this molecule could be explored as bioactive agents targeting plant pathogens or as intermediates in the synthesis of advanced materials.
In conclusion, Rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine (CAS No. 2227863-77-4) represents a promising area of research with significant potential in both therapeutic and industrial applications. Its complex stereochemistry and unique structural motifs position it as a valuable asset for researchers seeking to develop novel bioactive molecules. As synthetic methodologies continue to evolve, the accessibility of such compounds will only increase, paving the way for innovative discoveries in chemical biology and pharmaceutical science.
2227863-77-4 (rac-(1R,2R)-2-5-(methoxymethyl)furan-2-ylcyclopropylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)